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Compound of Interest

Compound Name:
5-bromo-N,N,4-trimethyl-1,3-

thiazol-2-amine

CAS No.: 874508-77-7

Cat. No.: B1444524

Get Quote

A Technical Guide for Researchers and Drug Development Professionals

The thiazole nucleus, a five-membered heterocyclic ring containing sulfur and nitrogen, is a

cornerstone of medicinal and materials chemistry. Found in natural products like vitamin B1

and integrated into numerous FDA-approved drugs, its structural and electronic properties

make it a privileged scaffold in drug design.[1][2] The strategic introduction of a bromine atom

onto this core transforms it into a highly versatile building block, providing a reactive "handle"

for a vast array of chemical modifications.[3] This guide explores the synthesis, reactivity, and

diverse research applications of brominated thiazole compounds, offering insights into their

utility in drug discovery, organic synthesis, and materials science.

The Chemistry of Brominated Thiazoles: Synthesis
and Reactivity
The utility of brominated thiazoles begins with their synthesis. Modern methods have moved

towards safer and more efficient protocols, often avoiding hazardous molecular bromine.[4][5] A
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key strategy involves sequential bromination and debromination steps to produce the full family

of mono-, di-, and tri-brominated thiazoles.[5]

Synthetic Methodologies
A common approach is electrophilic bromination, where the choice of reagent and conditions

depends on the electronic nature of the thiazole ring.[3] For electron-rich thiazoles, milder

reagents like N-Bromosuccinimide (NBS) are often sufficient.[3] Another efficient method is

decarboxylative bromination, which provides a route to 5-bromo substituted thiazoles from

corresponding carboxylic acids.[6][7]

Detailed Protocol: Decarboxylative Bromination of a 4-
Hydroxythiazole-5-carboxylic Acid Derivative
This protocol is adapted from a highly efficient synthesis strategy that utilizes a water/sodium

hydroxide mixture as the solvent and tetrabutylammonium tribromide as the bromine source.[7]

Materials:

Ethyl 2-(pyridin-2-yl)-4-hydroxythiazole-5-carboxylate

Sodium Hydroxide (NaOH)

Deionized Water

Tetrabutylammonium tribromide (TBATB)

Methanol (for recrystallization)

Procedure:

Saponification: Dissolve the starting thiazole ester in a mixture of NaOH and water. Stir at

room temperature until the ester is fully saponified to the corresponding carboxylate salt.

Bromination: Add 1.5 equivalents of tetrabutylammonium tribromide (TBATB) to the solution.

Reaction: Stir the mixture vigorously at room temperature. The reaction is typically complete

within one hour.[7]
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Isolation: The analytically pure brominated product will precipitate out of the aqueous

solution. Collect the solid by filtration.

Purification: Wash the collected solid with cold water and then recrystallize from methanol to

obtain the final product, 5-bromo-2-(pyridin-2-yl)thiazol-4-ol, as analytically pure crystals.

Reactivity in Cross-Coupling Reactions
The bromine atom serves as an excellent leaving group in palladium-catalyzed cross-coupling

reactions, which are fundamental to constructing complex molecules.[3] This reactivity is the

primary reason brominated thiazoles are prized as synthetic intermediates. The different

positions on the thiazole ring exhibit distinct reactivity. For instance, in 2,4-dibromothiazole,

cross-coupling reactions occur preferentially at the more electron-deficient C2-position.[8][9]

This regioselectivity allows for sequential and site-specific functionalization.

Applications in Medicinal Chemistry and Drug
Discovery
The thiazole scaffold is present in over 70 experimental drugs and numerous approved

therapeutics, highlighting its clinical relevance. Brominated thiazoles serve as key

intermediates in the synthesis of these bioactive molecules, enabling the exploration of

chemical space around the core structure.

Anticancer Agents
Thiazole derivatives have been extensively investigated as anticancer agents, targeting various

signaling pathways involved in tumor growth and proliferation.[10] They are found in the

structures of kinase inhibitors, apoptosis inducers, and anti-proliferative compounds.[10][11]

Kinase Inhibition: Many thiazole-containing compounds act as potent inhibitors of cyclin-

dependent kinases (CDKs) and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2),

crucial targets in cancer therapy.[11][12] For example, compound 4c (a 2-hydrazinyl-thiazol-

4-one derivative) showed potent VEGFR-2 inhibition with an IC₅₀ of 0.15 µM and significant

cytotoxicity against MCF-7 breast cancer cells.[11]

Aromatase Inhibition: Novel 2,4-disubstituted-1,3-thiazole derivatives have been synthesized

and evaluated as potential aromatase inhibitors for treating breast cancer.[13] A brominated
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derivative in one study displayed the most potent cytotoxic action against MCF-7 cells.[13]

The general workflow for leveraging brominated thiazoles in anticancer drug discovery involves

using the bromo-intermediate as a platform for diversification via cross-coupling reactions to

build a library of analogues for screening.
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Caption: Workflow for anticancer drug discovery using brominated thiazoles.
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Antimicrobial Agents
With rising antibiotic resistance, there is a constant need for new antimicrobial agents.[14]

Thiazole derivatives exhibit a broad spectrum of activity against various bacterial and fungal

pathogens.[14]

Antibacterial Activity: Certain 5-arylidene-thiazolidinone derivatives, synthesized from bromo-

thiazole precursors, show potent activity against Gram-positive and Gram-negative bacteria.

[15] Notably, a 4-bromo substituted derivative demonstrated the best activity in one study,

with MIC values ranging from 2.3 to 39.8 µmol/ml x 10⁻².[15]

Antifungal Activity: The same class of compounds also displayed excellent antifungal activity,

often superior to reference drugs like Ketoconazole.[15] The hydrophobic nature of the

bromine atom can enhance interactions within the ATP-binding site of target enzymes,

contributing to inhibitory activity.[16]

Compound Type Target Organism
MIC Range
(µmol/ml x 10⁻²)

Reference

5-Arylidene-

Thiazolidinones

Gram-

positive/negative

Bacteria

2.3 - 39.8 [15]

5-Arylidene-

Thiazolidinones

Fungi (Yeasts &

Molds)
0.3 - 38.6 [15]

Substituted Thiazoles Enterobacter cloacae ~22.76 [17]

Table 1: Summary of antimicrobial activity for selected thiazole derivatives.

Agents for Neurodegenerative Diseases
Thiazole-based compounds are being investigated as potential treatments for

neurodegenerative disorders like Alzheimer's and Parkinson's disease.[18][19] Their

mechanism often involves the inhibition of key enzymes such as cholinesterases (AChE,

BChE) and monoamine oxidases (MAOs).[18][20] Studies have shown that novel thiazole

derivatives can exhibit high inhibitory activity against AChE, with IC₅₀ values in the nanomolar

to low micromolar range.[18][21] The development of these compounds relies on synthetic
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routes where brominated intermediates are functionalized to interact with the active sites of

these neurological targets.[19]

Applications in Organic Synthesis
The true power of brominated thiazoles for a synthetic chemist lies in their role as versatile

intermediates. The ability to perform regioselective cross-coupling reactions is paramount for

building molecular complexity.

Detailed Protocol: Suzuki-Miyaura Cross-Coupling of a
5-Bromothiazole
This generalized protocol illustrates the coupling of a 5-bromothiazole with an arylboronic acid,

a cornerstone reaction in modern synthesis.[7]

Materials:

5-Bromothiazole derivative (1.0 eq)

Arylboronic acid (1.2 eq)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq)

Potassium Carbonate (K₂CO₃) (2.0 eq)

N-Methyl-2-pyrrolidone (NMP)

Argon or Nitrogen gas supply

Procedure:

Setup: To a dry Schlenk flask under an inert atmosphere (Argon), add the 5-bromothiazole,

arylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

Solvent Addition: Add anhydrous NMP via syringe.

Reaction: Heat the reaction mixture to 120 °C and stir for 12-24 hours. Monitor the reaction

progress by TLC or LC-MS.
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Work-up: After the reaction is complete, cool the mixture to room temperature. Quench with

water and extract the product with ethyl acetate (3x).

Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel to yield

the desired 5-arylthiazole product.

Pd(0)L2

[Aryl-Pd(II)-Br]L2
(Oxidative Addition)

 + Bromothiazole

[Aryl-Pd(II)-Thiazole]L2
(Transmetalation)

 + Aryl-B(OR)2
 + Base

Aryl-Thiazole
(Reductive Elimination)

  Product Release
Bromothiazole Aryl-B(OR)2Base

Click to download full resolution via product page

Caption: Simplified catalytic cycle for the Suzuki-Miyaura reaction.

Applications in Materials Science
The electronic properties of the thiazole ring make it an attractive component for functional

organic materials. When incorporated into conjugated systems, brominated thiazoles serve as

building blocks for organic semiconductors and fluorescent dyes.[6][22]

Organic Electronics: Brominated thiazoles are copolymerized with other aromatic units to

create n-type conjugated polymers for organic electronics.[23] The electron-deficient nature

of the thiazole ring helps in tuning the LUMO energy levels of the resulting polymers, which

is critical for efficient electron transport.

Fluorescent Dyes: Cross-coupling reactions performed on brominated thiazoles can

generate highly fluorescent conjugated products.[6] The emission wavelengths of these dyes

can be tuned by varying the substituent introduced via the coupling reaction, making them

useful for applications in biology and technology as sensors or imaging agents.
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Considerations for Drug Development: Metabolism
and Toxicity
While the thiazole ring is a valuable pharmacophore, it is not metabolically inert. Cytochrome

P450 (CYP) enzymes can oxidize the thiazole ring to form reactive metabolites (RMs) such as

epoxides or S-oxides.[24][25][26] These RMs can covalently bind to cellular macromolecules,

potentially leading to idiosyncratic adverse drug reactions.[25] Therefore, during the drug

development process, it is crucial to assess the metabolic stability of thiazole-containing

candidates and characterize any potential RMs to mitigate toxicity risks.

Conclusion
Brominated thiazole compounds are far more than simple halogenated heterocycles; they are

enabling building blocks that unlock vast potential across multiple scientific disciplines. Their

predictable reactivity in cross-coupling reactions provides a reliable platform for the systematic

development of new pharmaceuticals, the construction of complex molecular architectures, and

the design of novel functional materials. For researchers in drug discovery and materials

science, a thorough understanding of the synthesis and reactivity of these versatile scaffolds is

essential for driving innovation and developing next-generation technologies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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